Isophthalaldehyde

• IUPAC Name: benzene-1,3-dicarbaldehyde
• InChI: InChI=1S/C8H6O2/c9-5-7-2-1-3-8(4-7)6-10/h1-6H
• InChI Key: IZALUMVGBVKPJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C=O)C=O
• Molecular Formula: C8H6O2
• DSSTOX Substance ID: DTXSID30870718
• Molecular Weight: 134.13 g/mol
• Boiling Point: 246 °C
• Solubility: Slightly soluble in water, Slightly soluble in ethyl ether, chloroform; very soluble in ethanol; soluble in acetone, benzene
• Color/Form: Needles from dilute alcohol
• CAS RN: 626-19-7, 30025-33-3
• Melting Point: 89 °C

Description

Isophthalaldehyde is an organic compound with the formula C6H4(CHO)2. It is one of three isomers of benzene dicarbaldehyde, a reduced analog of phthalic acid. It is a colorless solid, although commercial samples often appear yellowish.

Synthesis Analysis

Isophthalaldehyde can be synthesized by a procedure involving the reaction of α,α’-diamino-m-xylene with hexamethylenetetramine, concentrated hydrochloric acid, and 50% aqueous acetic acid. The reaction mixture is stirred and heated at the reflux temperature for 2.5 hours.

Molecular Structure Analysis

The molecular formula of Isophthalaldehyde is C8H6O2. Its molecular weight is 134.13 g/mol. The InChI representation of its structure is InChI=1S/C8H6O2/c9-5-7-2-1-3-8 (4-7)6-10/h1-6H.

Physical And Chemical Properties Analysis

Isophthalaldehyde is a white needle-like crystal that is soluble in ether, alcohol, alkali, and hot water. It has a molecular weight of 134.13 g/mol and a density of 1.1603 (rough estimate).

Scientific Research Applications

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Preparation

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Schiff Base Derivatives

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Use in Metal Coordination Complexes

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Synthesis of Binuclear Ruthenium Complex

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Knoevenagel Condensation Reaction

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Thermal Polymerization

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Mechanism of Action

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Mode of Action

Isophthalaldehyde is bifunctional, meaning it has two formyl groups. This allows it to interact with its targets, primarily amines, in a unique way. It can form polymers or covalent organic frameworks upon reaction with di- or triamines . This interaction results in the formation of complex structures that have various applications, including use in metal coordination complexes .

Biochemical Pathways

Schiff base derivatives have a wide range of applications, including the formation of polymers, covalent organic frameworks, and metal coordination complexes .

Pharmacokinetics

Its chemical properties, such as being a colorless solid and having a molar mass of 134134 g/mol , can provide some insights. These properties may affect its solubility, absorption rate, and distribution within the body, thereby influencing its bioavailability.

Result of Action

The primary result of isophthalaldehyde’s action is the formation of Schiff base derivatives when it reacts with amines . These derivatives can form complex structures like polymers and covalent organic frameworks . These structures have various applications, including their use in metal coordination complexes .

Safety and Hazards

Isophthalaldehyde should be handled with care. It is advised to avoid contact with skin and eyes, and not to breathe in the dust. It is stable under normal use conditions and is not considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

There is ongoing research into the use of Isophthalaldehyde in the synthesis of new materials. For example, a method for producing Isophthalaldehyde by hydrogenating isophthaloyl dichloride by heterogeneous catalysis has been patented.

Q & A

Q1: What is the molecular formula and weight of isophthalaldehyde?

A1: Isophthalaldehyde has the molecular formula C8H6O2 and a molecular weight of 134.13 g/mol.

Q2: What spectroscopic techniques are commonly used to characterize isophthalaldehyde?

A2: Common techniques include infrared (IR) spectroscopy, ultraviolet-visible (UV-Vis) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy (both ¹H and ¹³C), and mass spectrometry (MS). [, , , , , ]

Q3: How is isophthalaldehyde used in polymer synthesis?

A4: Isophthalaldehyde serves as a monomer in the synthesis of various polymers, including polybenzimidazoles, polyesters, and poly(arylene ether imidazole)s. Its two aldehyde groups enable polymerization with diamines, diols, or bis(hydroxyimidazole) compounds. [, , , , ]

Q4: What factors affect the stability of isophthalaldehyde-based polymers?

A5: Factors influencing stability include the polymer's structure, molecular weight, and the presence of functional groups. For instance, poly(cyclodiborazane)s derived from isophthalaldehyde are susceptible to air oxidation, while poly(arylene ether imidazole)s exhibit good thermal stability. [, ]

Q5: Can isophthalaldehyde be used to synthesize porous materials?

A6: Yes, isophthalaldehyde is a key building block for covalent organic frameworks (COFs). By reacting it with specific linkers, porous 2D COFs with periodically heterogeneous pore structures can be synthesized. []

Q6: What types of reactions can isophthalaldehyde-derived compounds catalyze?

A7: Platinum complexes containing ligands derived from isophthalaldehyde show catalytic activity in carbon-carbon bond formation reactions, such as Michael additions and Diels-Alder reactions. []

Q7: How does the structure of the isophthalaldehyde-derived ligand affect the catalytic activity of metal complexes?

A8: The substituents on the nitrogen atoms of the imine groups in the ligand significantly influence the reactivity of the metal center. For example, bulky substituents can lead to the formation of dinuclear complexes over trinuclear ones. []

Q8: How is computational chemistry used in the study of isophthalaldehyde and its derivatives?

A9: Computational tools like density functional theory (DFT) calculations are employed to predict and understand the spectroscopic properties, reactivity, and molecular structures of isophthalaldehyde-based compounds. [, ]

Q9: Can computational methods be used to design new materials based on isophthalaldehyde?

A10: Yes, computational modeling can assist in designing novel COFs with tailored pore sizes and functionalities by simulating the interactions between isophthalaldehyde and various linker molecules. []

Q10: How does the position of substituents on the aromatic ring of isophthalaldehyde affect its reactivity?

A11: The position of substituents influences the electronic properties of the aldehyde groups, impacting their reactivity in condensation reactions. For instance, electron-withdrawing groups generally enhance the reactivity towards nucleophiles. [, ]

Q11: Can the reactivity of isophthalaldehyde be modulated by modifying the aldehyde groups?

A12: Yes, converting the aldehyde groups to other functionalities, such as imines, oximes, or alcohols, can significantly alter the reactivity of the molecule and its potential applications. [, , ]

Q12: How does the stability of isophthalaldehyde in solution vary with pH?

A13: Isophthalaldehyde undergoes a reversible reaction with hydroxide ions in strongly alkaline solutions, forming the anion of the geminal diol. This reaction is influenced by the substituents on the aromatic ring. []

Q13: Are there any specific formulation strategies for improving the stability or solubility of isophthalaldehyde-derived compounds?

A14: The choice of solvent and additives during polymerization can significantly influence the solubility and stability of the resulting polymers. For example, poly(benzoxazole)s synthesized from isophthalaldehyde derivatives in ethyl lactate exhibit good stability and solubility. []

Q14: What analytical techniques are used to monitor the polymerization of isophthalaldehyde?

A15: Common techniques include gel permeation chromatography (GPC) for determining molecular weight distribution and nuclear magnetic resonance (NMR) spectroscopy for monitoring the disappearance of starting materials and formation of product. [, ]

Q15: Can isophthalaldehyde be used to detect specific analytes?

A16: Yes, fluorescent metal-organic frameworks (F-MOFs) synthesized using isophthalaldehyde derivatives have been investigated for their ability to selectively detect specific anions, such as H₂PO₄⁻, in aqueous solutions. []

Q16: Is there any information available on the environmental impact of isophthalaldehyde or its derivatives?

A17: While specific data on the ecotoxicological effects of isophthalaldehyde itself is limited in the provided research, it's crucial to consider the potential environmental impact of its derivatives, particularly polymers. Evaluating their biodegradability and developing strategies for recycling and waste management are important aspects to address. [, ]

Q17: Can isophthalaldehyde-based materials be designed for biodegradability?

A18: Research into incorporating biodegradable linkages or functional groups into isophthalaldehyde-based polymers could potentially lead to more environmentally friendly materials. []

Q18: What are some essential resources for conducting research on isophthalaldehyde?

A19: Access to specialized equipment for polymer synthesis and characterization, such as NMR spectrometers, GPC systems, and thermal analysis instruments, is essential. Additionally, databases containing chemical information, synthetic procedures, and spectroscopic data are invaluable resources. []

Q19: What are some significant historical milestones in the research of isophthalaldehyde?

A20: Key milestones include the development of efficient synthetic routes to isophthalaldehyde and its derivatives, the exploration of its use as a monomer in polymer synthesis, and its application in the preparation of metal complexes for catalysis. More recently, the use of isophthalaldehyde in the construction of COFs has emerged as a significant area of research. [, , , ]

Q20: How does research on isophthalaldehyde intersect with other scientific disciplines?

A21: The study of isophthalaldehyde bridges various fields, including organic chemistry, polymer science, materials science, coordination chemistry, and supramolecular chemistry. Its diverse applications necessitate collaborations and knowledge exchange between these disciplines. []